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Compound of Interest

Compound Name: Nodaga-nhs

Cat. No.: B3238313

Introduction

Nodaga-NHS (NODA-GA-NHS ester) is a widely utilized bifunctional chelator in the fields of
radiopharmacology and drug development.[1] Its N-hydroxysuccinimide (NHS) ester functional
group allows for efficient and stable conjugation to primary amines on biomolecules, such as
peptides and antibodies, while the Nodaga cage structure strongly chelates radiometals like
Gallium-68 (°8Ga) and Copper-64 (°#Cu).[1][2] The successful preparation of a concentrated
stock solution is a critical first step for reproducible bioconjugation experiments.

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing Nodaga-NHS stock
solutions due to the compound's good solubility and the solvent's compatibility with subsequent
agueous conjugation reactions.[1][3] However, the NHS ester is highly susceptible to hydrolysis
in the presence of water, which would render the Nodaga-NHS inactive for conjugation.
Therefore, the use of anhydrous DMSO and adherence to strict protocols to minimize moisture
exposure are paramount to preserving the reactivity of the stock solution.[4] This document
provides a detailed protocol for the preparation, handling, and storage of Nodaga-NHS stock
solutions in DMSO.

Quantitative Data Summary

The following tables provide key data and recommendations for working with Nodaga-NHS.

Table 1: Chemical and Physical Properties of Nodaga-NHS
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Property

Value

Molecular Formula

C19H28N4010

Molecular Weight 472.45 g/mol [3][5]
CAS Number 1407166-70-4[3][5]
Appearance White to off-white solid

Table 2: Recommended Storage Conditions

Storage Recommended o
Format . Critical Notes
Temperature Duration
Store desiccated to
Solid Powder -20°C Up to 3 years[3] prevent moisture
absorption.
Use anhydrous
DMSO Stock Solution  -20°C Up to 1 month[3] DMSO. Store in small,

tightly sealed aliquots.

-80°C

Up to 6 months[3]

Preferred for longer-
term storage. Avoid
repeated freeze-thaw

cycles.

Table 3: Typical Stock Solution Concentrations in DMSO
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Concentration (Molar)

Concentration
(Mass/Volume)

Use Case

General purpose, easy to

5mM ~2.36 mg/mL _
pipette small volumes.
Common concentration for
10 mM ~4.72 mg/mL ) )
many labeling reactions.[3]
High concentration for
20 mM ~9.45 mg/mL reactions requiring minimal

solvent addition.[3]

Experimental Protocol: Preparing a 10 mM Nodaga-
NHS Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Nodaga-NHS in

anhydrous DMSO.

Materials

Nodaga-NHS solid powder

o Anhydrous Dimethyl Sulfoxide (DMSO), biotechnology or molecular biology grade[4]

e Microcentrifuge tubes (low-retention, amber or wrapped in foil)

o Calibrated analytical balance

e Precision pipettes and sterile, low-retention tips

o \ortex mixer

 Inert gas (Argon or Nitrogen), optional but recommended

Procedure
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» Equilibrate Reagents: Remove the vial of Nodaga-NHS solid powder and the bottle of
anhydrous DMSO from storage. Allow them to equilibrate to room temperature for at least
20-30 minutes before opening. This is a critical step to prevent atmospheric moisture from
condensing on the cold surfaces.[6]

» Weigh Nodaga-NHS: In a fume hood or on a dedicated lab bench, carefully weigh out the
desired amount of Nodaga-NHS. For example, to prepare 1 mL of a 10 mM solution, weigh
4.72 mg of Nodaga-NHS.

o Transfer Powder: Transfer the weighed powder into a clean, dry microcentrifuge tube.

e Add Anhydrous DMSO: Using a precision pipette, add the calculated volume of anhydrous
DMSO to the microcentrifuge tube. For the 4.72 mg of Nodaga-NHS, add 1.0 mL of
anhydrous DMSO.

» Dissolve Completely: Close the tube cap tightly and vortex the solution for 30-60 seconds
until the Nodaga-NHS powder is completely dissolved. The solution should be clear and
colorless.

» Aliquot for Storage: Immediately aliquot the stock solution into smaller, single-use volumes in
fresh, dry microcentrifuge tubes. For example, create 10 pL or 20 uL aliquots. This practice
minimizes waste and prevents degradation of the entire stock from repeated freeze-thaw
cycles or moisture contamination.[3][7]

o (Optional) Inert Gas Overlay: Before sealing the aliquot tubes, gently flush the headspace
with an inert gas like argon or nitrogen to displace any ambient air and moisture.

» Store Properly: Tightly seal the aliquots and store them immediately at -20°C for short-term
use (up to 1 month) or at -80°C for long-term storage (up to 6 months).[3]

Critical Considerations

o Moisture is Critical: The NHS ester is highly reactive with water. The use of anhydrous
DMSO and careful handling to prevent moisture exposure are essential for maintaining the
compound's reactivity.[4][6]
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o Use Fresh Solutions: For best results, prepare the Nodaga-NHS stock solution immediately
before use.[8] Stored solutions should be used with the understanding that reactivity may
decrease over time.

» Avoid Amine-Containing Buffers: When using the stock solution, avoid adding it to buffers
that contain primary amines (e.qg., Tris or glycine), as these will compete with the target
molecule for conjugation.[6]

e Final DMSO Concentration: When adding the DMSO stock to your aqueous reaction mixture,
ensure the final concentration of DMSO does not exceed 10%, as higher concentrations can
denature proteins or interfere with the reaction.[1]

Workflow Visualization

The following diagram illustrates the key steps in the preparation and storage of a Nodaga-
NHS stock solution.

Caption: Workflow for preparing Nodaga-NHS stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document. BenchChem. [Application Note: Preparation of Nodaga-NHS Stock
Solutions in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3238313#preparing-nodaga-nhs-stock-solutions-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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